Cas no 2732244-92-5 (methyl octahydropyrano2,3-cpyrrole-2-carboxylate hydrochloride)

• Product Name: methyl octahydropyrano2,3-cpyrrole-2-carboxylate hydrochloride
• CAS No: 2732244-92-5
• MF: C₉H₁₆ClNO₃
• MW: 221.681241989136
• CID: 5627515
• PubChem ID: 165588242
• Update Time: 2025-05-21

methyl octahydropyrano2,3-cpyrrole-2-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-28333282
• 2732244-92-5
• methyl octahydropyrano[2,3-c]pyrrole-2-carboxylate hydrochloride
• methyl octahydropyrano2,3-cpyrrole-2-carboxylate hydrochloride

• Inchi： 1S/C9H15NO3.ClH/c1-12-9(11)7-3-2-6-4-10-5-8(6)13-7;/h6-8,10H,2-5H2,1H3;1H
• InChI Key： DTTNJPGPSQYBBR-UHFFFAOYSA-N
• SMILES： Cl.O1C(C(=O)OC)CCC2CNCC12

Computed Properties

• Exact Mass: 221.0818711g/mol
• Monoisotopic Mass: 221.0818711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6Ų

Additional information on methyl octahydropyrano2,3-cpyrrole-2-carboxylate hydrochloride

Methyl Octahydropyrano[2,3-c]pyrrole-2-carboxylate Hydrochloride: A Comprehensive Overview

Methyl octahydropyrano[2,3-c]pyrrole-2-carboxylate hydrochloride, identified by the CAS number 2732244-92-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a pyrrole ring with an octahydro-pyrano moiety, making it a versatile molecule with potential applications in drug design and material science.

The structure of methyl octahydropyrano[2,3-c]pyrrole-2-carboxylate hydrochloride is characterized by a bicyclic system that includes a pyrrole ring fused with an eight-membered ring. This arrangement provides the molecule with both rigidity and flexibility, properties that are highly desirable in drug development. Recent studies have highlighted the potential of this compound as a precursor for the synthesis of bioactive molecules, particularly in the context of anti-inflammatory and anti-cancer agents.

One of the most promising aspects of methyl octahydropyrano[2,3-c]pyrrole-2-carboxylate hydrochloride is its ability to undergo various chemical transformations. Researchers have demonstrated that this compound can be efficiently converted into other bioactive molecules through simple synthetic steps. For instance, recent work has shown that the hydroxyl group present in the molecule can be readily oxidized to form a ketone, which can then be used to construct more complex structures with enhanced biological activity.

In addition to its role in drug design, methyl octahydropyrano[2,3-c]pyrrole-2-carboxylate hydrochloride has also been explored for its potential in material science. The molecule's unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent studies have focused on its ability to form self-assembled monolayers and its potential as a building block for advanced materials with tailored optical and electronic properties.

The synthesis of methyl octahydropyrano[2,3-c]pyrrole-2-carboxylate hydrochloride has been optimized in recent years, with researchers developing efficient and scalable methods for its production. One notable approach involves the use of catalytic asymmetric synthesis, which allows for the selective formation of enantiomerically pure compounds. This advancement has significantly improved the accessibility of this compound for further research and development.

From a pharmacological perspective, methyl octahydropyrano[2,3-c]pyrrole-2-carboxylate hydrochloride has shown promise as a lead compound for the development of new drugs targeting various diseases. Its ability to modulate key biological pathways makes it an attractive candidate for further investigation. Recent studies have focused on its potential as an inhibitor of enzymes involved in inflammation and cancer progression, with encouraging results reported in preclinical models.

In conclusion, methyl octahydropyrano[2,3-c]pyrrole-2-carboxylate hydrochloride (CAS No: 2732244-92-5) is a versatile compound with wide-ranging applications in organic chemistry, pharmacology, and material science. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop new drugs and advanced materials. As ongoing research continues to uncover its full potential, this compound is poised to play an increasingly important role in various scientific disciplines.